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Compound of Interest |

Compound Name: 1-Carbamoyl-3-methylpyrazole
CAS No.: 873-50-7
Cat. No.: B1215423

Get Quote

This technical guide provides a comprehensive overview of the expected spectroscopic data
for 1-Carbamoyl-3-methylpyrazole, also known as 3-methyl-1H-pyrazole-1-carboxamide.
Designed for researchers, scientists, and professionals in drug development, this document
synthesizes predictive data based on established principles of nuclear magnetic resonance
(NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS), drawing upon
spectral data from closely related analogues. The methodologies and interpretations presented
herein are grounded in established scientific literature to ensure technical accuracy and
practical utility.

Introduction to 1-Carbamoyl-3-methylpyrazole

1-Carbamoyl-3-methylpyrazole is a heterocyclic compound featuring a pyrazole ring
substituted with a methyl group at the C3 position and a carbamoyl group at the N1 position.
The pyrazole motif is a key pharmacophore in numerous pharmaceutical agents, exhibiting a
wide range of biological activities.[1][2] The carbamoyl moiety can significantly influence the
molecule's solubility, hydrogen bonding capacity, and overall biological profile. Accurate
spectroscopic characterization is paramount for confirming the chemical identity, purity, and
structure of this compound in research and development settings.
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Molecular Structure:

e Chemical Formula: CsH7NsO[3]

e Molecular Weight: 125.13 g/mol [3]

e InChiKey: PNZZQMXKKNDHNS-UHFFFAOY SA-N[4]

The structural elucidation of 1-Carbamoyl-3-methylpyrazole relies on a synergistic application
of various spectroscopic techniques. This guide will delve into the predicted spectral features
for this molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for determining the carbon-hydrogen framework of
a molecule. The following sections detail the predicted *H and 3C NMR spectra of 1-
Carbamoyl-3-methylpyrazole.

'H NMR Spectroscopy: Predicted Data and Interpretation

The proton NMR spectrum is anticipated to display distinct signals for the pyrazole ring protons,
the methyl group protons, and the protons of the carbamoyl group. The chemical shifts are
predicted based on the known spectra of 3-methylpyrazole and other N-acylpyrazoles.

Predicted *H NMR Data (in CDCIs):

Predicted Chemical

Protons Shift (5, ppm) Multiplicity Integration
H-4 ~6.2-6.4 Doublet (d) 1H
H-5 ~75-77 Doublet (d) 1H
-CHs ~23-25 Singlet (s) 3H
-NH:z ~55-7.0 Broad Singlet (br s) 2H

Causality Behind Predicted Chemical Shifts:
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» Pyrazole Ring Protons (H-4 and H-5): The pyrazole ring is an aromatic system. The H-4
proton is expected to appear more upfield compared to the H-5 proton. This is due to the
electron-donating effect of the adjacent methyl group at C-3 and the electron-withdrawing
nature of the carbamoyl group at N-1, which deshields the H-5 proton to a greater extent.
The coupling between H-4 and H-5, typically with a coupling constant (J) of 2-3 Hz, would
result in a doublet for each signal.

o Methyl Protons (-CHs): The methyl group attached to the pyrazole ring is expected to
resonate as a singlet in the upfield region, characteristic of alkyl protons on an aromatic ring.

o Carbamoyl Protons (-NH2): The amide protons are expected to appear as a broad singlet.
The chemical shift of these protons can be highly variable and is dependent on factors such
as solvent, concentration, and temperature due to hydrogen bonding and exchange
phenomena.

Experimental Protocol for tH NMR Spectroscopy:

o Sample Preparation: Dissolve approximately 5-10 mg of 1-Carbamoyl-3-methylpyrazole in
0.6-0.7 mL of deuterated chloroform (CDCIs) or another suitable deuterated solvent (e.qg.,
DMSO-ds).

 Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.
e Acquisition Parameters:

o Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-12
ppm).

o Acquire a sufficient number of scans to achieve an adequate signal-to-noise ratio.
o Use a relaxation delay of 1-5 seconds.

o Processing: Fourier transform the acquired free induction decay (FID), phase correct the
spectrum, and calibrate the chemical shift scale using the residual solvent peak (e.g., CDCIs
at 7.26 ppm) as an internal standard.

Visualization of tH NMR Assignments:
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Caption: Predicted *H NMR assignments for 1-Carbamoyl-3-methylpyrazole.

3C NMR Spectroscopy: Predicted Data and
Interpretation

The 13C NMR spectrum will provide information about the carbon skeleton of the molecule.

Predicted 3C NMR Data (in CDCls):

Carbon Predicted Chemical Shift (8, ppm)
C=0 ~ 155 - 160

C-3 ~ 148 - 152

C-5 ~130- 135

C-4 ~108 - 112

-CHs ~12-15

Causality Behind Predicted Chemical Shifts:

e Carbonyl Carbon (C=0): The carbonyl carbon of the carbamoyl group is expected to be the
most deshielded carbon, appearing at the lowest field due to the strong electron-withdrawing
effect of the oxygen atom.

e Pyrazole Ring Carbons (C-3, C-5, C-4): The chemical shifts of the pyrazole ring carbons are
influenced by the substituents. C-3, attached to the methyl group and a nitrogen atom, will be
significantly downfield. C-5, adjacent to two nitrogen atoms, will also be downfield. C-4 is
expected to be the most upfield of the ring carbons.[5]

o Methyl Carbon (-CHs): The methyl carbon will resonate at a high field, typical for sp2
hybridized carbons.

Experimental Protocol for 33C NMR Spectroscopy:

e Sample Preparation: Use the same sample prepared for *H NMR.
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 Instrumentation: A 100 MHz or higher frequency NMR spectrometer is recommended.
e Acquisition Parameters:

o Set the spectral width to cover the expected range of carbon chemical shifts (e.g., 0-200
ppm).

o Employ proton decoupling to simplify the spectrum to singlets for each carbon.
o Use a sufficient number of scans and an appropriate relaxation delay.

e Processing: Fourier transform the FID, phase correct the spectrum, and reference it to the
solvent signal (e.g., CDClIs at 77.16 ppm).

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on their
characteristic vibrational frequencies.

Predicted IR Absorption Bands:

. Predicted Wavenumber )
Functional Group ( 1 Intensity
cm-

Medium-Strong, often two

N-H Stretch (Amide) 3400 - 3200
bands
C-H Stretch (Aromatic) 3100 - 3000 Medium
C-H Stretch (Aliphatic) 2980 - 2850 Medium
C=0 Stretch (Amide I) 1700 - 1660 Strong
N-H Bend (Amide II) 1640 - 1550 Medium
C=N & C=C Stretch (Pyrazole )
) 1600 - 1450 Medium-Strong
Ring)
C-N Stretch 1400 - 1200 Medium
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Interpretation of Key Vibrational Modes:

e N-H Stretching: The presence of the primary amide (-NHz) group will give rise to two
characteristic stretching bands in the 3400-3200 cm~? region, corresponding to the
asymmetric and symmetric stretches.

e C=0 Stretching (Amide | Band): A strong absorption band is expected in the 1700-1660 cm~1
range, which is characteristic of the carbonyl group in an amide. Its position can be
influenced by conjugation and hydrogen bonding.

» Pyrazole Ring Vibrations: The pyrazole ring will exhibit characteristic C=C and C=N
stretching vibrations in the fingerprint region (1600-1450 cm~1).[6]

Experimental Protocol for IR Spectroscopy (ATR):

Sample Preparation: Place a small amount of the solid 1-Carbamoyl-3-methylpyrazole
directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory.

Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

Acquisition: Collect the spectrum over the mid-IR range (typically 4000-400 cm™12).

Processing: Perform a background subtraction using the spectrum of the empty ATR crystal.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which aids in structure elucidation.

Predicted Mass Spectrometry Data (Electron lonization - El):
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miz Proposed Fragment
125 [M]* (Molecular lon)

82 [M - CONH]*

81 [M - CONHz]*

67 [CaHsN]*

43 [CONH:2 + H]* or [C2H3N]*

Proposed Fragmentation Pathway:

Upon electron ionization, 1-Carbamoyl-3-methylpyrazole will form a molecular ion ([M]*) with
an m/z of 125. The primary fragmentation is expected to be the cleavage of the N-C bond of
the carbamoyl group, a common fragmentation pathway for N-acyl heterocycles.[7] This would
lead to the loss of a carbamoyl radical (*\CONH) or a neutral carbamoyl isocyanate molecule,
resulting in a fragment ion corresponding to the 3-methylpyrazole cation at m/z 82. Subsequent

fragmentation of the pyrazole ring can also occur.
Experimental Protocol for Mass Spectrometry (EI-MS):

o Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,
typically via a direct insertion probe or after separation by gas chromatography (GC).

« lonization: Use a standard electron ionization source (typically 70 eV).
e Analysis: Analyze the resulting ions using a mass analyzer (e.g., quadrupole, time-of-flight).

o Detection: Detect the ions and generate a mass spectrum, which is a plot of relative
abundance versus mass-to-charge ratio (m/z).

Visualization of Proposed Fragmentation Pathway:
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Caption: Proposed primary fragmentation of 1-Carbamoyl-3-methylpyrazole in EI-MS.

Conclusion

This technical guide provides a detailed prediction and interpretation of the NMR, IR, and MS
spectra of 1-Carbamoyl-3-methylpyrazole. While based on the analysis of analogous
structures, the data presented herein serves as a robust framework for the spectroscopic
characterization of this compound. Experimental verification of these predictions is
recommended for definitive structural confirmation. The provided protocols offer a standardized
approach for data acquisition, ensuring consistency and reliability in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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